Cas no 2034285-87-3 (3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole)

3-1-(4-tert-Butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole is a specialized heterocyclic compound featuring a pyrrolidine-oxadiazole core with a 4-tert-butylbenzoyl substituent. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances lipophilicity, potentially improving membrane permeability, while the oxadiazole moiety contributes to stability and bioactivity. Its rigid framework is suitable for probing structure-activity relationships in drug discovery, particularly in targeting enzymes or receptors. The compound’s synthetic versatility allows for further derivatization, enabling tailored modifications for specific applications. High purity and well-defined stereochemistry ensure reproducibility in experimental studies, supporting its use as a key intermediate or bioactive scaffold.
3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole structure
2034285-87-3 structure
Product Name:3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole
CAS No:2034285-87-3
MF:C17H21N3O2
MW:299.367543935776
CID:6506320
PubChem ID:119102314
Update Time:2025-06-09

3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole
    • 3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
    • 2034285-87-3
    • AKOS026702677
    • F6524-1854
    • (3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(4-(tert-butyl)phenyl)methanone
    • (4-tert-butylphenyl)-[3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
    • Inchi: 1S/C17H21N3O2/c1-17(2,3)14-6-4-12(5-7-14)16(21)20-9-8-13(10-20)15-18-11-22-19-15/h4-7,11,13H,8-10H2,1-3H3
    • InChI Key: CMEYYVOKINSXMJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(C)(C)C)N1CCC(C2=NOC=N2)C1

Computed Properties

  • Exact Mass: 299.16337692g/mol
  • Monoisotopic Mass: 299.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 59.2Ų

3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-1854-2μmol
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
2μmol
$85.5 2023-09-08
Life Chemicals
F6524-1854-5μmol
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
5μmol
$94.5 2023-09-08
Life Chemicals
F6524-1854-10μmol
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
10μmol
$103.5 2023-09-08
Life Chemicals
F6524-1854-20μmol
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
20μmol
$118.5 2023-09-08
Life Chemicals
F6524-1854-1mg
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
1mg
$81.0 2023-09-08
Life Chemicals
F6524-1854-2mg
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
2mg
$88.5 2023-09-08
Life Chemicals
F6524-1854-3mg
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
3mg
$94.5 2023-09-08
Life Chemicals
F6524-1854-4mg
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
4mg
$99.0 2023-09-08
Life Chemicals
F6524-1854-5mg
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
5mg
$103.5 2023-09-08
Life Chemicals
F6524-1854-10mg
3-[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034285-87-3
10mg
$118.5 2023-09-08

Additional information on 3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole

Introduction to 3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 2034285-87-3)

3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034285-87-3, belongs to a class of heterocyclic molecules known for their diverse biological activities. The structural composition of this molecule incorporates a pyrrolidinyl moiety linked to a 1,2,4-oxadiazole ring, further functionalized with a 4-tert-butylbenzoyl substituent. Such structural features not only contribute to its distinct chemical properties but also open up numerous possibilities for its application in drug discovery and development.

The pyrrolidinyl group is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates. In contrast, the 1,2,4-oxadiazole ring is another crucial structural element that has been extensively studied for its potential bioactivity. This heterocyclic system is frequently found in various bioactive molecules, including antimicrobial, antiviral, and anticancer agents. The presence of the 4-tert-butylbenzoyl group adds another layer of complexity to the molecule, influencing its electronic properties and potentially modulating its biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more efficiently. The combination of the pyrrolidinyl, 1,2,4-oxadiazole, and 4-tert-butylbenzoyl moieties suggests that this molecule may exhibit multiple modes of action. For instance, the oxadiazole ring could interact with enzymes or receptors involved in inflammatory pathways, while the pyrrolidinyl group might enhance membrane permeability or stabilize protein conformations.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases and other enzyme targets associated with cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often implicated in tumor growth and metastasis. The structural features of 3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole make it a candidate for designing selective kinase inhibitors. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory activity against certain kinases by binding to their active sites and blocking substrate phosphorylation.

In addition to its potential applications in oncology, this compound has also been investigated for its antimicrobial properties. The unique structural motif of the 1,2,4-oxadiazole ring is known to interact with bacterial enzymes and DNA gyrase, leading to inhibition of bacterial growth. The tert-butyl group on the benzoyl moiety may further enhance the compound's ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. Such properties make it an attractive candidate for developing novel antibiotics or antifungal agents.

The synthesis of 3-1-(4-tert-butylbenzoyl)pyrrolidin-3-yl-1,2,4-oxadiazole presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves constructing the pyrrolidinyl ring followed by incorporating the oxadiazole moiety and finally introducing the 4-tert-butylbenzoyl group. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been employed to achieve high yields and purity. These methodologies not only facilitate the production of this compound but also allow for easy modification of its structure to optimize biological activity.

The pharmacokinetic profile of this compound is another critical aspect that needs thorough investigation. Factors such as solubility, stability in biological fluids, and metabolic degradation pathways will determine its efficacy as a drug candidate. Computational studies have been instrumental in predicting these properties before experimental validation becomes necessary. For instance, molecular dynamics simulations can provide insights into how this molecule might interact with proteins or other biomolecules in vivo.

Evaluation of the toxicological profile is also essential before moving forward with clinical trials. In vitro toxicity assays can help identify potential adverse effects associated with exposure to this compound at various concentrations. These studies often involve testing on cell lines derived from human tissues to assess cytotoxicity and genotoxicity. Additionally, animal models can provide further information on systemic toxicity and long-term effects.

The regulatory landscape for new pharmaceutical entities necessitates rigorous documentation and compliance with safety standards set by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). This includes submitting comprehensive data on chemical synthesis, physicochemical properties, pharmacological activity, toxicological safety, and clinical efficacy for review before approval for human use.

The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between chemists who design molecules like 3-(1-(4-(tert-butylbenzoyl)pyrrolidin)-3-il)-1H]-2H]-tetrazolo[5',1':5",2"]pyrimidine, biologists who study their effects on cellular systems, pharmacologists who assess their therapeutic potential, clinicians who evaluate their safety profiles, and regulatory experts who ensure compliance with legal requirements*. Such cooperation accelerates progress by leveraging diverse expertise* across multiple domains* within pharmaceutical research*.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd